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Executive Summary

It is a well-established principle in organic chemistry that branched alkanes are
thermodynamically more stable than their linear isomers. This increased stability is
guantitatively reflected in their lower heats of combustion and more negative (or less positive)
standard enthalpies of formation. While seemingly counterintuitive due to potential steric
hindrance, the greater stability of branched alkanes arises from a combination of subtle
electronic and structural factors. This guide provides a comprehensive overview of the
thermodynamic differences between branched and linear alkanes, details the experimental
methods used to quantify these differences, and explores the underlying theoretical principles
governing this phenomenon.

Core Concepts and Quantitative Data

The thermodynamic stability of a molecule is inversely related to its potential energy content. A
more stable molecule possesses less internal energy and will release less heat upon
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combustion. Key thermodynamic parameters for comparing the stability of isomeric alkanes are
the standard enthalpy of formation (AHf°) and the standard enthalpy of combustion (AHc®).

» Standard Enthalpy of Formation (AHf°): The change in enthalpy when one mole of a
compound is formed from its constituent elements in their standard states. A more negative
AHf° indicates greater thermodynamic stability.

o Standard Enthalpy of Combustion (AHc®): The enthalpy change when one mole of a
substance is completely burned in excess oxygen under standard conditions. A less negative
(smaller magnitude) AHc® signifies a more stable isomer, as it started from a lower energy
state.[1]

The following tables summarize the standard enthalpies of formation and combustion for
various linear and branched alkane isomers.

Table of Standard Enthalpies of Formation (AHf°)
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Alkane Isomer Molecular Formula  AHf° (kJ/mol) AHf° (kcal/mol)
n-Butane CaHaio -125.6 -30.0
Isobutane (2-

Methylpropane) CaHio -134.2 -32.1
n-Pentane CsHai2 -146.9 -35.1
Isopentane (2-

Methylbutane) CsHi2 -153.9 -36.8
Neopentane (2,2-

Dimethylpropane) Cothz 1679 401
n-Hexane CeHaia -167.2 -39.9
2-Methylpentane CeHaia -174.5 -41.7
3-Methylpentane CeHi4 -172.0 -41.1
2,2-Dimethylbutane CeHaia -184.6 -44.1
2,3-Dimethylbutane CeH1a -179.1 -42.8
n-Heptane C7H1e -187.8 -44.9
2-Methylhexane C7Hie -194.6 -46.5
3-Methylhexane C7Hae -192.1 -45.9
2,2-Dimethylpentane C7Hie -204.2 -48.8
2,3-Dimethylpentane C7Hae -198.7 -47.5
2,4-Dimethylpentane C7Hae -201.7 -48.2
3,3-Dimethylpentane C7Hie -200.0 -47.8
3-Ethylpentane C7Hae -193.3 -46.2
2,2,3-Trimethylbutane C7H1e -204.2 -48.8
n-Octane CsHas -208.5 -49.8
2-Methylheptane CsHas -215.1 -51.4

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14734578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylheptane CsHis -212.6 -50.8
4-Methylheptane CsHas -211.7 -50.6
2,2-Dimethylhexane CsHais -224.3 -53.6
2,3-Dimethylhexane CsHis -219.2 -52.4
2,4-Dimethylhexane CsHas -221.8 -53.0
2,5-Dimethylhexane CsHais -224.7 -63.7
3,3-Dimethylhexane CsHas -220.9 -52.8
3,4-Dimethylhexane CsHis -218.0 -52.1
2,2,3-

) CsHais -225.9 -54.0
Trimethylpentane
2,2,4-

] CsHis -224.1 -53.6
Trimethylpentane
2,3,3-

) CsHis -222.2 -53.1
Trimethylpentane
2,3,4-

] CsHis -220.1 -52.6
Trimethylpentane
2,2,3,3-

CsHais -225.9 -54.0

Tetramethylbutane

*Data compiled from the NIST Chemistry WebBook and other sources.[2][3] Values are for the
gaseous state at 298.15 K.

Table of Standard Enthalpies of Combustion (AHc®)
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Alkane Isomer Molecular Formula  AHc° (kJ/mol) AHc° (kcallmol)
n-Butane CaHaio -2877.1 -687.4
Isobutane (2-

Methylpropane) CaHio -2868.5 -685.4
n-Pentane CsHai2 -3536.1 -845.1
Isopentane (2-

Methylbutane) CsHi2 -3529.1 -843.4
Neopentane (2,2-

Dimethylpropane) CsHai2 -3515.1 -840.1
n-Hexane CeHaia -4194.8 -1002.6
2-Methylpentane CeHaia -4187.6 -1000.9
3-Methylpentane CeHa4 -4190.1 -1001.5
2,2-Dimethylbutane CeHaia -4177.5 -998.5
2,3-Dimethylbutane CeHui4 -4182.9 -999.8
n-Heptane C7H1e -4853.5 -1159.4
2-Methylhexane C7Hie -4846.7 -1157.8
3-Methylhexane C7H1e -4849.2 -1158.4
2,2-Dimethylpentane C7Hie -4835.9 -1155.2
2,3-Dimethylpentane C7Hae -4841.4 -1156.5
2,4-Dimethylpentane C7Hae -4838.4 -1155.8
3,3-Dimethylpentane C7Hie -4840.1 -1156.2
3-Ethylpentane C7Hae -4846.8 -1157.8
2,2,3-Trimethylbutane C7H1e -4835.9 -1155.2
n-Octane CsHis -5512.2 -1317.0
2-Methylheptane CsHis -5505.6 -1315.4
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2,2,4-
_ CsHis -5494.6 -1312.8
Trimethylpentane
2,2,3,3-
CsHis -5492.8 -1312.4

Tetramethylbutane

*Data compiled from the NIST Chemistry WebBook and other sources.[2][3][4][5][6] Values are
for the gaseous state at 298.15 K.

Experimental Protocol: Bomb Calorimetry for Liquid
Alkanes

The determination of the heat of combustion is performed using a bomb calorimeter. This
instrument measures the heat released from a combustion reaction at a constant volume.

Principle

A known mass of the alkane is combusted in a sealed, high-pressure container (the "bomb")
filled with excess oxygen. The bomb is submerged in a known quantity of water in an insulated
container (the calorimeter). The heat released by the combustion is absorbed by the bomb and
the surrounding water, causing a temperature increase. By measuring this temperature change
and knowing the heat capacity of the calorimeter system, the heat of combustion can be
calculated.

Materials and Apparatus

o Parr-type oxygen bomb calorimeter

High-pressure oxygen cylinder with regulator

Digital thermometer with a resolution of at least 0.01 °C

Analytical balance (£ 0.0001 g)

Sample cup (platinum or nickel)

Ignition wire (nichrome or platinum)
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Pellet press (for solid samples, used here for calibration standard)
Benzoic acid (calibration standard)
Liquid alkane sample

Distilled water

Procedure

3.3.1 Calibration of the Calorimeter

Sample Preparation: Accurately weigh approximately 1 g of benzoic acid into the sample
cup.

Fuse Wire: Cut a 10 cm piece of ignition wire and weigh it accurately. Secure the wire to the
electrodes of the bomb head, ensuring the wire is in contact with the benzoic acid pellet.

Bomb Assembly: Place 1 mL of distilled water in the bottom of the bomb to ensure the final
water products are in the liquid state. Carefully place the bomb head into the bomb body and
seal it hand-tight.

Pressurization: Connect the bomb to the oxygen cylinder and slowly fill it with oxygen to a
pressure of 25-30 atm. Purge the bomb with oxygen once before final filling to remove
atmospheric nitrogen.

Calorimeter Setup: Place the sealed bomb into the calorimeter bucket. Accurately measure a
known volume (e.g., 2000 mL) of distilled water and add it to the bucket, ensuring the bomb
is fully submerged.

Equilibration: Place the lid on the calorimeter, start the stirrer, and allow the system to reach
thermal equilibrium. Record the temperature at regular intervals (e.g., every 30 seconds) for
about 5 minutes to establish a baseline.

Ignition: Ignite the sample by passing a current through the fuse wire.

Post-Ignition Monitoring: Record the temperature every 30 seconds until a maximum
temperature is reached and then begins to fall. Continue recording for another 5 minutes to
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establish the post-combustion temperature trend.

o Disassembly and Analysis: Release the pressure from the bomb carefully. Open the bomb
and collect any unburned fuse wire. Weigh the remaining wire to determine the mass that
was combusted.

o Calculations: Calculate the heat capacity of the calorimeter (Ccal) using the known heat of
combustion of benzoic acid.

3.3.2 Measurement of Alkane Heat of Combustion

o Sample Preparation for Volatile Liquids: For volatile alkanes, a gelatin capsule or a sealed
ampule is often used to contain a known mass of the liquid and prevent evaporation before
ignition.[7] Accurately weigh the empty container, add the liquid alkane, seal it, and weigh it
again to determine the mass of the sample.

e Procedure Repetition: Repeat steps 2-10 from the calibration procedure, using the
encapsulated liquid alkane sample instead of benzoic acid.

e Calculations: Using the determined Ccal and the measured temperature change, calculate
the heat of combustion of the alkane sample. Corrections for the combustion of the fuse wire
and the gelatin capsule (if used) must be applied.

Theoretical Basis for the Enhanced Stability of
Branched Alkanes

The greater thermodynamic stability of branched alkanes over their linear isomers is a result of
several contributing factors. While steric hindrance can be a destabilizing factor in highly
congested molecules, in moderately branched alkanes, stabilizing electronic effects often
predominate.

Benson Group Increment Theory

This empirical method calculates the heat of formation of a molecule by summing the
contributions of its constituent groups.[8][9] The theory assigns specific enthalpy values to
different types of carbon atoms based on their bonding environment (primary, secondary,
tertiary, quaternary). The success of this method in accurately predicting the heats of formation
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of alkanes, including the stability differences between isomers, highlights the systematic nature
of these structural contributions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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